![molecular formula C10H13N3 B6238801 4-propyl-1H-pyrrolo[2,3-b]pyridin-5-amine CAS No. 2138134-18-4](/img/no-structure.png)
4-propyl-1H-pyrrolo[2,3-b]pyridin-5-amine
Overview
Description
Synthesis Analysis
While specific synthesis methods for “4-propyl-1H-pyrrolo[2,3-b]pyridin-5-amine” are not found, there are general methods for the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives . These methods are systematized according to the method to assemble the pyrazolopyridine system . Another synthesis pathway involves the use of 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-propyl-1H-pyrrolo[2,3-b]pyridin-5-amine involves the synthesis of the pyrrolo[2,3-b]pyridine ring system followed by the introduction of the propyl group and the amino group.", "Starting Materials": [ "2-cyanopyridine", "propyl Grignard reagent", "ammonia", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Synthesis of pyrrolo[2,3-b]pyridine ring system", "a. Dissolve 2-cyanopyridine in ethyl acetate and add propyl Grignard reagent dropwise with stirring at room temperature.", "b. Heat the reaction mixture to reflux for 6 hours.", "c. Cool the reaction mixture to room temperature and add hydrochloric acid to adjust the pH to 2.", "d. Extract the product with ethyl acetate and wash with water.", "e. Dry the organic layer over sodium sulfate and evaporate the solvent to obtain the pyrrolo[2,3-b]pyridine intermediate.", "Step 2: Introduction of propyl group", "a. Dissolve the pyrrolo[2,3-b]pyridine intermediate in ethanol and add propyl iodide and sodium hydroxide.", "b. Heat the reaction mixture to reflux for 6 hours.", "c. Cool the reaction mixture to room temperature and extract the product with ethyl acetate.", "d. Wash the organic layer with water and dry over sodium sulfate.", "e. Evaporate the solvent to obtain the propylated pyrrolo[2,3-b]pyridine intermediate.", "Step 3: Introduction of amino group", "a. Dissolve the propylated pyrrolo[2,3-b]pyridine intermediate in ethanol and add ammonia.", "b. Heat the reaction mixture to reflux for 6 hours.", "c. Cool the reaction mixture to room temperature and extract the product with ethyl acetate.", "d. Wash the organic layer with water and dry over sodium sulfate.", "e. Evaporate the solvent to obtain the final product, 4-propyl-1H-pyrrolo[2,3-b]pyridin-5-amine." ] } | |
CAS RN |
2138134-18-4 |
Product Name |
4-propyl-1H-pyrrolo[2,3-b]pyridin-5-amine |
Molecular Formula |
C10H13N3 |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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